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CAS No.: 4419-11-8
Cat. No.: S579433

Compound Focus: 2,2'-Azobis(2,4-dimethylvaleronitrile)

Get Quote

ADVN Technical Data Summary

Property

Specification

CAS Number

Chemical Name

Molecular Formula

Molecular Weight

Appearance

10-hr Half-life Temperature

Melting Point

Self-Accelerating
Decomposition Temp. (SADT)

Solubility

4419-11-8 [1] [2]

2,2'-Azobis(2,4-dimethylvaleronitrile) [1]

Ci14aH24Na [1] [2]

248.37 g/mol [1]

White crystalline powder [1] [2]

51 °C (in toluene) [1] [2]

45 - 70 °C (decomposes) [1]

30 °C [1]

Soluble in organic solvents (benzene, acetone, ether, toluene,
methanol, DMF); Insoluble in water [1] [2]
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Kinetic Parameter Value
Activation Energy (Ea) 117.8 kd/mol (approx. 122 kJ/mol in another source) [1] [2]
Frequency Factor (In A) 32.94 [1]

Handling and Storage Guidelines

ADVN is thermally unstable and requires careful handling. The low Self-Accelerating Decomposition

Temperature (SADT) of 30°C [1] means it can spontaneously decompose at relatively low temperatures.

¢ Storage Condition: Must be stored below 15°C [1] [2].
e Packaging: Typically available in 20kg paperboard drums, 25kg, or 500g packages [1] [2].
e Handling Precaution: Keep away from sunlight and heat sources [2].

Decomposition Kinetic Workflow

The diagram below illustrates the conceptual process of determining the decomposition kinetics of ADVN,

which is crucial for predicting its behavior and ensuring safe handling in experimental and industrial settings.
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Workflow for determining ADVN decomposition kinetics and safety parameters.

Safety Protocol Visualization

Given the thermal instability of ADVN, the following diagram outlines the critical decision points and

actions for its safe storage and handling.
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Critical safety and storage protocol for handling thermally sensitive ADVN.

Application Note for Researchers

¢ Primary Use: The searched data confirms ADVN's main application as an oil-soluble
polymerization initiator in plastics manufacturing and other industrial chemistry fields [1] [2].

¢ Information Gap: The search results did not reveal specific applications, signaling pathways, or
experimental protocols related to drug development. Its use in pharmaceutical research, if any,
would likely be in specialized areas like polymer-based drug delivery systems, requiring you to
consult specialized scientific databases for more targeted information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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